Cas no 5470-39-3 ( )

• Product name: &nbsp
• CAS No: 5470-39-3
• MF: C₂₄H₃₃ClN₂O₂
• MW: 416.984025716782
• CID: 942621

  Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanol, β,4-dimethyl-α-phenyl-α-(phenylmethyl)-, 1-acetate, hydrochloride (1:2)
•  

• Inchi： 1S/C24H32N2O2.ClH/c1-20(19-26-16-14-25(3)15-17-26)24(28-21(2)27,23-12-8-5-9-13-23)18-22-10-6-4-7-11-22;/h4-13,20H,14-19H2,1-3H3;1H
• InChI Key： NMCFDWNTXDTYIQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(OC(=O)C)(C(C)CN1CCN(C)CC1)CC1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 380.24656
• Monoisotopic Mass: 364.182063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6

Experimental Properties

• Density: 1.072
• Boiling Point: 497.3°C at 760 mmHg
• Flash Point: 254.6°C
• Refractive Index: 1.55
• PSA: 32.78
• LogP: 4.24900